3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-4-(5-methyl-2-furoyl)-5-(4-propoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C25H27N3O5
• Molecular Weight: 449.5 g/mol
• IUPAC Name: 4-hydroxy-1-(3-imidazol-1-ylpropyl)-3-(5-methylfuran-2-carbonyl)-2-(4-propoxyphenyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C25H27N3O5/c1-3-15-32-19-8-6-18(7-9-19)22-21(23(29)20-10-5-17(2)33-20)24(30)25(31)28(22)13-4-12-27-14-11-26-16-27/h5-11,14,16,22,30H,3-4,12-13,15H2,1-2H3
• InChI Key: PFQRLBDBBOSSGI-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)C2C(=C(C(=O)N2CCCN3C=CN=C3)O)C(=O)C4=CC=C(O4)C

Description

3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-4-(5-methyl-2-furoyl)-5-(4-propoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one, commonly known as PFI-2, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in epigenetic research. PFI-2 is a selective inhibitor of the histone lysine methyltransferase SETD7, which plays a crucial role in regulating gene expression through histone methylation.

Mechanism of Action

PFI-2 works by selectively inhibiting the activity of SETD7, which is involved in the methylation of histones. Histone methylation plays a crucial role in regulating gene expression by altering the chromatin structure. PFI-2 binds to the active site of SETD7, preventing it from carrying out its enzymatic activity. This leads to changes in gene expression and cellular function.
Biochemical and Physiological Effects:
PFI-2 has been shown to have a significant impact on cellular function and gene expression. Studies have shown that PFI-2 can inhibit cell proliferation and induce apoptosis in various cell lines. PFI-2 has also been shown to regulate the expression of genes involved in various biological processes, including cell differentiation and migration.

Advantages and Limitations for Lab Experiments

PFI-2 has several advantages for use in lab experiments. It is a selective inhibitor of SETD7, which makes it a valuable tool for investigating the role of SETD7 in various biological processes. PFI-2 is also relatively stable, which makes it easier to handle and store. However, there are some limitations to the use of PFI-2 in lab experiments. PFI-2 is a complex compound that requires specialized equipment and expertise to synthesize. It is also relatively expensive, which may limit its use in some labs.

Future Directions

There are several future directions for research on PFI-2. One area of interest is the development of more potent and selective inhibitors of SETD7. Another area of interest is the investigation of the role of SETD7 in various disease states, including cancer and neurodegenerative diseases. Additionally, there is a need for more studies on the safety and toxicity of PFI-2, as well as its potential for use in clinical settings.
Conclusion:
In conclusion, PFI-2 is a chemical compound that has gained significant attention in the scientific community due to its potential applications in epigenetic research. PFI-2 is a selective inhibitor of the histone lysine methyltransferase SETD7, which plays a crucial role in regulating gene expression through histone methylation. PFI-2 has been extensively studied for its potential applications in various biological processes, including cell proliferation, differentiation, and apoptosis. While there are some limitations to the use of PFI-2 in lab experiments, it is a valuable tool for investigating the role of SETD7 in various biological processes. There are several future directions for research on PFI-2, including the development of more potent and selective inhibitors of SETD7 and the investigation of its potential for use in clinical settings.

Synthesis Methods

The synthesis of PFI-2 involves a multi-step process that includes the condensation of 5-methyl-2-furoic acid with 4-propoxyaniline to form a key intermediate, which is then converted to PFI-2 through a series of steps involving the use of various reagents and solvents. The synthesis of PFI-2 is a complex process that requires specialized equipment and expertise in organic chemistry.

Scientific Research Applications

PFI-2 has been extensively studied for its potential applications in epigenetic research. SETD7 is a histone lysine methyltransferase that plays a crucial role in regulating gene expression through histone methylation. PFI-2 has been shown to selectively inhibit SETD7, leading to changes in gene expression and cellular function. PFI-2 has been used in various studies to investigate the role of SETD7 in various biological processes, including cell proliferation, differentiation, and apoptosis.